Cas no 2172132-55-5 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-methoxy-2-methylpropanoic acid)

• Product Name: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-methoxy-2-methylpropanoic acid
• CAS No: 2172132-55-5
• MF: C₂₅H₂₈N₂O₇
• MW: 468.499027252197
• CID: 6395072
• PubChem ID: 165541858
• Update Time: 2025-11-01

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-methoxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-methoxy-2-methylpropanoic acid
• EN300-1508010
• 2172132-55-5
• 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}-3-methoxy-2-methylpropanoic acid

• Inchi： 1S/C25H28N2O7/c1-25(14-32-2,23(29)30)27-22(28)20-11-33-13-21(20)26-24(31)34-12-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19-21H,11-14H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： WDUOSKKIQCBPHZ-UHFFFAOYSA-N
• SMILES： O1CC(C(C(NC(C(=O)O)(C)COC)=O)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 468.18965124g/mol
• Monoisotopic Mass: 468.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 123Ų

Additional information on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-methoxy-2-methylpropanoic acid

Introduction to 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-methoxy-2-methylpropanoic acid (CAS No. 2172132-55-5)

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-methoxy-2-methylpropanoic acid, identified by its CAS number 2172132-55-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structure, which includes a fluorene moiety linked to an amino acid derivative. The presence of functional groups such as methoxycarbonyl, amino, and formamido highlights its potential as a building block for more complex drug candidates.

The fluorene component in this molecule is particularly noteworthy due to its structural rigidity and electronic properties, which make it a valuable scaffold in medicinal chemistry. Fluorene-based compounds have been extensively studied for their applications in photopharmacology, where the fluorescence properties of the fluorene core can be exploited to develop drugs that exhibit targeted delivery and real-time monitoring of biological processes. Recent advancements in this area have demonstrated the utility of fluorene derivatives in developing photoactivatable probes and therapeutics, which could potentially revolutionize the way diseases are diagnosed and treated.

The methoxycarbonyl group attached to the fluorene ring further enhances the compound's reactivity, allowing for further functionalization through peptide coupling reactions or as a protecting group in synthetic pathways. This feature makes 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-methoxy-2-methylpropanoic acid a versatile intermediate in the synthesis of peptidomimetics and other bioactive molecules. Peptidomimetics are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation.

The oxolan ring in the molecule's structure introduces an additional layer of complexity, providing a cyclic backbone that can interact with biological targets in unique ways. Oxolane derivatives have been explored for their potential in drug design due to their ability to form stable hydrogen bonds and hydrophobic interactions with proteins. This structural feature has been leveraged in the development of novel antibiotics and antiviral agents, where oxolane-based compounds have shown promising activity against resistant strains of pathogens.

The formamido group at the C-terminal end of the molecule contributes to its solubility and stability under various conditions, making it an attractive candidate for formulation into pharmaceutical products. Formamido groups are commonly found in biologically active peptides and proteins, where they play a crucial role in maintaining the three-dimensional structure and biological function. By incorporating this group into 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-methoxy-2-methylpropanoic acid, researchers aim to enhance its bioavailability and improve its pharmacokinetic properties.

Recent studies have highlighted the potential of this compound as a precursor for developing novel therapeutic agents targeting various diseases. For instance, researchers have investigated its role in inhibiting key enzymes involved in cancer progression. The fluorene moiety's ability to interact with biological targets via hydrophobic interactions has been exploited to develop small-molecule inhibitors that disrupt cancer cell signaling pathways. Additionally, the methoxycarbonyl group provides a site for further derivatization, allowing chemists to fine-tune the compound's properties for specific applications.

In another line of research, 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-methoxy-2-methylpropanoic acid has been explored as a component in drug delivery systems. The fluorene core can be used as a beacon in fluorescence-assisted drug delivery systems, enabling real-time tracking of drug distribution within living organisms. This approach has significant implications for personalized medicine, where precise control over drug delivery can lead to improved therapeutic outcomes.

The compound's structural features also make it suitable for use as an intermediate in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in various biological processes, including inflammation and tumor growth. By designing molecules that selectively inhibit these enzymes, researchers can develop drugs that target specific disease pathways without affecting normal physiological processes. The oxolan ring and formamido group contribute to the compound's ability to bind tightly to protease active sites, making it an effective inhibitor.

Furthermore, 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-methoxy-2-methylpropanoic acid has been studied for its potential applications in regenerative medicine. Researchers have hypothesized that its unique structure could promote tissue repair by interacting with growth factors and signaling molecules involved in wound healing. The compound's ability to mimic natural biomolecules while avoiding their limitations makes it an attractive candidate for developing new therapies that enhance tissue regeneration.

The development of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-yloxy lanformamide)-3-methoxy 2 methyl propanoic acid (CAS No 2172132555) continues to be an active area of research, with scientists exploring new synthetic routes and applications. Advances in computational chemistry have enabled researchers to predict the biological activity of this compound more accurately, accelerating the discovery process. Additionally, high-throughput screening techniques have allowed for rapid testing of large libraries of compounds, identifying those with promising therapeutic potential.

In conclusion, 2172132555 is a multifaceted organic compound with significant potential in pharmaceutical chemistry and biomedicine Its intricate structure featuring fl uorene meth ox ycarb on yl amino ox o lan form am ide groups makes it a valuable scaffold for developing novel therapeutic agents Researchers are exploring its applications i n cancer treat ment drug deli very protease inhibition regenerative medicine and other areas The continued study o f this compoun d holds promise f or advanc ing our understanding o f disease mechanisms and developing innovative treatments